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Compound of Interest

Compound Name: Trimetazidine DiHCl

Cat. No.: B1683258 Get Quote

Technical Support Center: Trimetazidine DiHCl
This guide provides troubleshooting advice and frequently asked questions (FAQs) for

researchers, scientists, and drug development professionals experiencing poor solubility of

Trimetazidine Dihydrochloride (DiHCl) in in vitro assays.

Physicochemical Properties of Trimetazidine DiHCl
A clear understanding of the physicochemical properties of Trimetazidine DiHCl is the first

step in troubleshooting solubility issues. The following table summarizes key data points.
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Property Value Source(s)

Appearance
White or off-white crystalline

powder.[1][2][3]
[1][2][3]

Molecular Formula C₁₄H₂₂N₂O₃·2HCl [4]

Molecular Weight 339.26 g/mol [4][5]

Melting Point

Approximately 227°C (with

decomposition)[2] to 235°C.[1]

[4]

[1][2][4]

pKa pKa1 = 4.32, pKa2 = 8.95 [6][7]

Hygroscopicity Slightly hygroscopic.[3] [3]

Storage (Powder)

Store at -20°C for up to 3

years or at room temperature

in a cool, well-ventilated area.

[8][9][10] Keep container tightly

sealed.[9][11]

[8][9][10][11]

Storage (In Solvent)
Store at -80°C for up to 1 year.

[8]
[8]

Solubility Data
The solubility of Trimetazidine DiHCl can vary significantly depending on the solvent and

conditions.
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Solvent Solubility Notes Source(s)

Water

Freely soluble[1][2][3]

[4]; ≥ 100 mg/mL

(294.76 mM)[12]; 67

mg/mL.[5][9]

The pH of a 1 in 20

solution is between

2.3 and 3.3.[2]

[1][2][3][4][5][9][12]

DMSO

25 mg/mL (73.69 mM)

[12]; 65 mg/mL

(191.59 mM)[8]; 67

mg/mL (197.48 mM).

[5]

Sonication is

recommended.[8]

Hygroscopic DMSO

can negatively impact

solubility.[12]

[5][8][12]

Ethanol

Sparingly soluble[2][3]

[4]; Slightly soluble[1];

1 mg/mL (2.94 mM).

[5]

[1][2][3][4][5]

Methanol
Soluble[1]; Sparingly

soluble.

The highest solubility

among several

organic solvents

tested in one study.

[13]

[1][13]

0.1 M HCl Very soluble.[1] [1]

0.1 M NaOH Very soluble.[1] [1]

Diethyl Ether

Practically

insoluble[2]; Almost

insoluble.[1]

[1][2]

Troubleshooting Guide & FAQs
This section addresses common issues encountered when preparing Trimetazidine DiHCl
solutions for in vitro experiments.

Q1: My Trimetazidine DiHCl powder is not dissolving completely in water, even though it's

reported to be highly soluble. What could be the problem?
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A1: Several factors could be at play:

Compound Quality: Ensure you are using a high-purity grade of Trimetazidine DiHCl.
Impurities can affect solubility.

Water Quality: Use high-purity, deionized, or distilled water. The pH of your water can also be

a factor; Trimetazidine DiHCl is very soluble in acidic and basic aqueous solutions.[1]

Temperature: While highly soluble at room temperature, gentle warming (e.g., to 37°C) can

aid dissolution. Avoid excessive heat, which could degrade the compound.

Agitation: Ensure adequate mixing by vortexing or stirring.

Hygroscopicity: The compound is slightly hygroscopic.[3] If it has absorbed moisture, this

may affect weighing accuracy and dissolution. Store the powder in a tightly sealed container

in a desiccator.

Q2: I am trying to dissolve Trimetazidine DiHCl in DMSO, but it is not dissolving well. What

should I do?

A2: While soluble in DMSO, it may require assistance.

Use Fresh DMSO: DMSO is hygroscopic, and absorbed water can significantly reduce the

solubility of many compounds.[12] Use newly opened or properly stored anhydrous DMSO.

Sonication: As recommended by suppliers, using an ultrasonic bath can significantly aid in

dissolving Trimetazidine DiHCl in DMSO.[8]

Gentle Warming: As with water, gentle warming can help. However, be mindful of the

potential for DMSO to be cytotoxic at higher concentrations in cell-based assays.

Q3: What is the best solvent for preparing a high-concentration stock solution for my in vitro

assays?

A3: For most applications, water is the recommended solvent due to the high solubility (≥100

mg/mL) and biocompatibility.[12]
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Aqueous Stock: Prepare a high-concentration stock in sterile, purified water. This can then

be serially diluted into your assay buffer or cell culture medium.

DMSO Stock: If your experimental design requires a non-aqueous stock, DMSO is a viable

alternative. However, be aware that the final concentration of DMSO in your assay should

typically be kept below 0.5% (v/v) to avoid solvent-induced artifacts.

Q4: After adding my Trimetazidine DiHCl stock solution to my cell culture medium, I see a

precipitate forming. How can I prevent this?

A4: Precipitation in the final assay medium is a common issue and can be caused by several

factors:

Buffer Saturation: The components of your cell culture medium (salts, proteins) can reduce

the solubility of your compound.

pH Shift: The pH of your stock solution may be different from the physiological pH of your cell

culture medium (~7.4). Trimetazidine DiHCl has two pKa values (4.32 and 8.95), meaning

its charge state and solubility can be pH-dependent.[6][7]

High Final Concentration: You may be exceeding the solubility limit of Trimetazidine DiHCl
in the complex biological medium.

Troubleshooting Steps:

Lower the Stock Concentration: Prepare a less concentrated stock solution to minimize the

volume needed for your final dilution.

Dilute Slowly: Add the stock solution to the final medium drop-wise while gently vortexing or

swirling to ensure rapid and even distribution.

Pre-warm the Medium: Having the final medium at 37°C can sometimes help maintain

solubility.

Filter Sterilization: After preparing your stock solution, it is good practice to sterilize it by

passing it through a 0.22 µm filter.[12]
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Q5: How should I properly handle and store Trimetazidine DiHCl?

A5:

Powder: The powder should be stored in a tightly sealed container, protected from light, in a

cool, well-ventilated area.[9][11] Recommended long-term storage is at -20°C.[8][9]

Stock Solutions: For long-term storage, aliquoted stock solutions in solvent should be stored

at -80°C.[8] For short-term use, they can be kept at -20°C. Avoid repeated freeze-thaw

cycles.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Aqueous Stock Solution

Weighing: Accurately weigh 33.93 mg of Trimetazidine DiHCl powder (MW: 339.26 g/mol ).

Dissolution: Add the powder to a sterile conical tube. Add 1 mL of sterile, purified water to

achieve a final concentration of 100 mM.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. The solution

should be clear and colorless.[1][2]

Sterilization: Filter the stock solution through a 0.22 µm syringe filter into a new sterile tube.

Storage: Aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C or -80°C.

Protocol 2: Preparation of a 50 mM DMSO Stock Solution

Weighing: Accurately weigh 16.96 mg of Trimetazidine DiHCl powder.

Dissolution: Add the powder to a sterile conical tube. Add 1 mL of anhydrous, newly opened

DMSO.

Mixing: Vortex the solution. If the powder does not fully dissolve, place the tube in an

ultrasonic bath for 5-10 minutes, or until the solution is clear.
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Storage: Aliquot the solution and store at -20°C or -80°C. Remember to keep the final DMSO

concentration in your assay below cytotoxic levels.

Visualizations
The following diagrams illustrate a logical troubleshooting workflow and a relevant signaling

pathway affected by Trimetazidine.
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Caption: A troubleshooting workflow for addressing poor solubility of Trimetazidine DiHCl.
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Caption: Simplified signaling pathway showing Trimetazidine's metabolic shift effect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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